5-(2-Dimethylamino-ethylamino)-6-methyl-2H-[1,2,4]triazin-3-one

• Molecular Formula: C8H15N5O
• Molecular Weight: 197.24 g/mol
• IUPAC Name: 5-[2-(dimethylamino)ethylamino]-6-methyl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C8H15N5O/c1-6-7(9-4-5-13(2)3)10-8(14)12-11-6/h4-5H2,1-3H3,(H2,9,10,12,14)
• InChI Key: PBMFJQHGZTXUDY-UHFFFAOYSA-N
• SMILES: CC1=NNC(=O)N=C1NCCN(C)C

Description

5-(2-Dimethylamino-ethylamino)-6-methyl-2H-[1,2,4]triazin-3-one is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as DMEMAT and has a molecular formula of C9H17N5O.

Mechanism of Action

The mechanism of action of DMEMAT is not fully understood. However, it has been suggested that it may inhibit the activity of HIV protease by binding to the active site of the enzyme. DMEMAT has also been found to generate reactive oxygen species (ROS) upon exposure to light, which can induce cell death in cancer cells.
Biochemical and physiological effects:
DMEMAT has been found to have both biochemical and physiological effects. It has been shown to be cytotoxic to cancer cells and can induce apoptosis. Additionally, DMEMAT has been found to induce oxidative stress in cells, which can lead to cell death. DMEMAT has also been shown to inhibit the activity of HIV protease, which is essential for viral replication.

Advantages and Limitations for Lab Experiments

One advantage of using DMEMAT in lab experiments is its fluorescent properties, which make it a useful probe for detecting copper ions in biological samples. Additionally, DMEMAT has been found to be a potent inhibitor of HIV protease, which makes it a potential candidate for the development of new antiviral drugs. However, one limitation of using DMEMAT in lab experiments is its cytotoxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for the research of DMEMAT. One direction is the development of new fluorescent probes based on DMEMAT for the detection of other metal ions in biological samples. Another direction is the further investigation of DMEMAT as a potential inhibitor of HIV protease. Additionally, research could focus on the use of DMEMAT as a photosensitizer in photodynamic therapy for cancer. Further studies could also explore the potential use of DMEMAT in other biomedical applications.
Conclusion:
In conclusion, 5-(2-Dimethylamino-ethylamino)-6-methyl-2H-[1,2,4]triazin-3-one is a chemical compound that has potential applications in various scientific research fields. Its synthesis method involves the reaction of 2,4,6-trichloro-1,3,5-triazine with N,N-dimethylethylenediamine. DMEMAT has been studied as a fluorescent probe, a potential inhibitor of HIV protease, and a photosensitizer in the treatment of cancer. Its mechanism of action is not fully understood, but it has been found to induce cell death in cancer cells and inhibit the activity of HIV protease. DMEMAT has both advantages and limitations for lab experiments, and there are several future directions for its research.

Synthesis Methods

The synthesis of 5-(2-Dimethylamino-ethylamino)-6-methyl-2H-[1,2,4]triazin-3-one involves the reaction of 2,4,6-trichloro-1,3,5-triazine with N,N-dimethylethylenediamine in the presence of a base such as triethylamine. The reaction occurs at room temperature and yields DMEMAT as a white solid.

Scientific Research Applications

DMEMAT has been found to have potential applications in various scientific research fields. It has been studied as a fluorescent probe for the detection of copper ions in biological samples. It has also been tested as a potential inhibitor of human immunodeficiency virus (HIV) protease activity. Additionally, DMEMAT has been used as a photosensitizer in the treatment of cancer.